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Compound of Interest

Compound Name: (s)-2-Amino-6-heptynoic acid

CAS No.: 835627-45-7

Cat. No.: B164735

Get Quote

Introduction: (s)-2-Amino-6-heptynoic acid is a non-proteinogenic amino acid characterized

by a seven-carbon backbone, an amine group at the alpha-position (C2), and a terminal alkyne

functionality. This unique structure makes it a valuable building block in medicinal chemistry

and chemical biology, particularly for the introduction of a bioorthogonal handle for "click"

chemistry modifications of peptides and proteins. Accurate spectroscopic characterization is

paramount for confirming the identity and purity of this compound. This guide provides a

detailed overview of the expected Mass Spectrometry (MS) and Nuclear Magnetic Resonance

(NMR) data for (s)-2-Amino-6-heptynoic acid, based on established principles of

spectroscopic analysis and data from analogous compounds, given the absence of publicly

available experimental spectra for this specific molecule.

Molecular Structure and Properties
The foundational step in any spectroscopic analysis is a clear understanding of the molecule's

structure and fundamental properties.

Molecular Formula: C₇H₁₁NO₂
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Molecular Weight (Molar Mass): 141.17 g/mol [1]

Exact Mass: 141.078978594 Da[2][3]

The structure, with atom numbering for NMR assignment, is presented below.

Caption: Molecular structure of (s)-2-Amino-6-heptynoic acid with atom numbering.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for determining the molecular weight and elemental

composition of a molecule. Electrospray ionization (ESI) is a soft ionization technique well-

suited for amino acids, as it typically preserves the molecular ion.[4]

Experimental Protocol: Electrospray Ionization Mass
Spectrometry (ESI-MS)
A standard protocol for the ESI-MS analysis of a novel amino acid would be as follows:

Sample Preparation: Dissolve approximately 1 mg of (s)-2-Amino-6-heptynoic acid in 1 mL

of a suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid. The

formic acid aids in the protonation of the molecule in positive ion mode.

Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

equipped with an ESI source.

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe

pump at a flow rate of 5-10 µL/min.

MS Parameters (Positive Ion Mode):

Ionization Mode: ESI+

Capillary Voltage: 3.5 - 4.5 kV

Nebulizing Gas (N₂): Set to an appropriate pressure for a stable spray.
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Drying Gas (N₂): Set to a temperature (e.g., 200-300 °C) and flow rate to facilitate

desolvation.

Mass Range: Scan from m/z 50 to 500.

Tandem MS (MS/MS): To elucidate fragmentation patterns, select the protonated molecular

ion ([M+H]⁺) for collision-induced dissociation (CID). Apply a range of collision energies (e.g.,

10-40 eV) to induce fragmentation.

Predicted Mass Spectrum Data
The high-resolution mass spectrum is expected to show a prominent peak for the protonated

molecule.

Predicted Ion Formula Calculated m/z

[M+H]⁺ [C₇H₁₂NO₂]⁺ 142.0863

[M+Na]⁺ [C₇H₁₁NNaO₂]⁺ 164.0682

Predicted Fragmentation Pattern
The fragmentation of protonated amino acids is well-characterized and typically involves

neutral losses from the functional groups and cleavage of the side chain.[5][6]

Loss of Water ([M+H - H₂O]⁺): A common fragmentation pathway, resulting in an ion at m/z

124.0757.

Loss of Formic Acid ([M+H - HCOOH]⁺): Decarboxylation is a characteristic fragmentation,

leading to an iminium ion at m/z 96.0913.

Alpha-Cleavage: Cleavage of the bond between the alpha-carbon and the side chain is also

possible, though may be less favorable than the losses mentioned above.

Summary of Predicted Key Fragments:
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Fragment Ion Predicted m/z Description

[M+H]⁺ 142.0863 Protonated molecular ion

[M+H - H₂O]⁺ 124.0757
Loss of water from the

carboxylic acid

[M+H - HCOOH]⁺ 96.0913 Loss of formic acid

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. For (s)-2-Amino-6-heptynoic acid, ¹H and ¹³C NMR are essential for structural

confirmation.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve 5-10 mg of the amino acid in 0.6-0.7 mL of a suitable

deuterated solvent. Deuterated water (D₂O) is a common choice for amino acids. A small

amount of DCl or NaOD can be added to shift the pH and improve solubility or sharpen

peaks if needed. Alternatively, for protected forms of the amino acid, deuterated chloroform

(CDCl₃) or methanol-d₄ (CD₃OD) can be used.[7]

Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for good

signal dispersion.[8]

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H spectrum.

Typical spectral width: 0-12 ppm.

If using D₂O, the amine and carboxylic acid protons will exchange with deuterium and will

not be observed.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.
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Typical spectral width: 0-180 ppm.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to

differentiate between CH, CH₂, and CH₃ groups.
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Caption: General workflow for spectroscopic analysis of a novel amino acid.

Predicted ¹H NMR Spectrum (400 MHz, D₂O)
The chemical shifts are predicted based on the known ranges for amino acids and the

electronic effects of the alkyne group.
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Proton(s)
Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Predicted
Coupling
Constant (J,
Hz)

Rationale

Hα (C2-H) 3.8 - 4.0 Triplet (t) ~6-7

Adjacent to the

electron-

withdrawing

amine and

carboxyl groups.

Coupled to the

two Hβ protons.

Hβ (C3-H₂) 1.9 - 2.1 Multiplet (m) -

Diastereotopic

protons adjacent

to the chiral

center and

coupled to Hα

and Hγ.

Hγ (C4-H₂) 1.6 - 1.8 Multiplet (m) -

Aliphatic

methylene

protons.

Hδ (C5-H₂) 2.2 - 2.4 Multiplet (m) -

Methylene

protons adjacent

to the alkyne

group, expected

to be deshielded.

Alkyne-H (C7-H) 2.5 - 2.7 Triplet (t) ~2.5

Terminal alkyne

proton with

characteristic

long-range

coupling to the

C5 methylene

protons.

Predicted ¹³C NMR Spectrum (100 MHz, D₂O)
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The predicted chemical shifts are based on typical values for amino acids and alkynes.

Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

C1 (COOH) 173 - 176

Typical chemical shift for a

carboxylic acid carbon in an

amino acid.

C2 (α-C) 53 - 56
Alpha-carbon of an amino

acid.

C3 30 - 33 Aliphatic methylene carbon.

C4 23 - 26 Aliphatic methylene carbon.

C5 17 - 20
Aliphatic methylene carbon

adjacent to the alkyne.

C6 (Alkyne) 82 - 85
Deshielded sp-hybridized

carbon of the alkyne.

C7 (Alkyne) 70 - 73

Shielded terminal sp-

hybridized carbon of the

alkyne.

Conclusion
This technical guide provides a comprehensive set of predicted spectroscopic data for (s)-2-
Amino-6-heptynoic acid. While experimental verification is essential, these predictions,

grounded in established spectroscopic principles and data from analogous compounds, offer a

robust framework for researchers and scientists to identify and characterize this valuable

unnatural amino acid. The provided protocols outline standard methodologies for acquiring

high-quality NMR and MS data, ensuring the integrity and reliability of future experimental

findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/C7H11NO2
https://pubchem.ncbi.nlm.nih.gov/compound/10355
https://pubchem.ncbi.nlm.nih.gov/compound/R_-Ethosuximide
https://pubmed.ncbi.nlm.nih.gov/11006590/
https://pubmed.ncbi.nlm.nih.gov/11006590/
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubmed.ncbi.nlm.nih.gov/31015571/
https://pubmed.ncbi.nlm.nih.gov/31015571/
https://pubmed.ncbi.nlm.nih.gov/31015571/
https://www.organomation.com/nmr-sample-preparation-the-complete-guide
https://www.preprints.org/frontend/manuscript/01282891a764607c6406bd9a17052f71/download_pub
https://www.benchchem.com/product/b164735/docs#spectroscopic-characterization-of-s-2-amino-6-heptynoic-acid-a-technical-guide
https://www.benchchem.com/product/b164735/docs#spectroscopic-characterization-of-s-2-amino-6-heptynoic-acid-a-technical-guide
https://www.benchchem.com/product/b164735/docs#spectroscopic-characterization-of-s-2-amino-6-heptynoic-acid-a-technical-guide
https://www.benchchem.com/product/b164735/docs#spectroscopic-characterization-of-s-2-amino-6-heptynoic-acid-a-technical-guide
https://www.benchchem.com/product/b164735?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

